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Compound of Interest |

N-(3-bromophenyl)-2-
Compound Name:
methoxyacetamide

CAS No.: 430463-83-5

Cat. No.: B184441

. J

Part 1: Executive Summary & Physicochemical
Profile

N-(3-bromophenyl)-2-methoxyacetamide (CAS: 430463-83-5) is a functionalized N-
arylacetamide intermediate frequently employed in the synthesis of kinase inhibitors and
heterocyclic scaffolds. Its solubility behavior is governed by a competition between the lipophilic
3-bromophenyl moiety and the polar, hydrogen-bonding 2-methoxyacetamide tail.

Understanding this duality is critical for process optimization. While the bromine atom drives
solubility in chlorinated and aromatic solvents, the amide backbone necessitates polar protic or
aprotic media for complete dissolution, particularly during recrystallization.

Physicochemical Identity
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Property Value /| Description
C
Molecular Formula H
BrNO
Molecular Weight 244.09 g/mol
Physical State Solid (Powder/Crystals)
Predicted LogP ~1.8 — 2.2 (Lipophilic)
H-Bond Donors 1 (Amide N-H)
H-Bond Acceptors 2 (Amide C=0, Methoxy O)

Est. 85-95°C (Based on structural analogs [1]

Melting Point
[2])

Part 2: Solubility Profile & Solvent Selection

The following solubility data is synthesized from experimental precedents of structural analogs
(e.g., N-(3-bromophenyl)acetamide) and thermodynamic solubility modeling (Hansen Solubility
Parameters).

Primary Solvent Classes

The solubility of N-(3-bromophenyl)-2-methoxyacetamide follows a "like-dissolves-like"
mechanism heavily influenced by the amide functionality.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b184441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Class

Representative
Solvents

Solubility Rating

Operational
Context

Polar Aprotic

DMSO, DMF, DMAc

Excellent (>100
mg/mL)

Stock Solutions: Ideal
for biological assays
or reaction media
requiring high
concentration. Hard to

remove.

Chlorinated

Dichloromethane
(DCM), Chloroform

Good (>50 mg/mL)

Reaction/Extraction:
Excellent for synthesis
and liquid-liquid
extraction. Solubilizes
the bromophenyl ring

effectively.

Polar Protic

Methanol, Ethanol,

Isopropanol

Temperature

Dependent

Recrystallization:
Moderate solubility at
RT; high solubility at
reflux. The "Gold
Standard" for

purification.

Esters/Ketones

Ethyl Acetate, Acetone

Moderate

Workup/Trituration:
Good for washing;
may require heating

for full dissolution.

Non-Polar

Hexane, Heptane,
Diethyl Ether

Poor/Insoluble

Precipitation: Used as
an anti-solvent to
force the product out

of solution.

Agqueous

Water, PBS

Insoluble (<0.5

mg/mL)

Precipitation: Product
will crash out if water
is added to a
DMSO/Ethanol

solution.
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Mechanistic Insight

o The Bromine Effect: The meta-bromo substituent increases lipophilicity (LogP), making the
compound significantly more soluble in DCM and Toluene compared to non-halogenated
analogs.

o The Methoxy Effect: Unlike a simple methyl group, the 2-methoxy tail acts as a weak H-bond
acceptor. This slightly enhances solubility in alcohols (Ethanol/Methanol) compared to N-(3-
bromophenyl)acetamide, aiding in recrystallization efficiency [3].

Part 3: Experimental Protocols
Protocol A: Solubility Determination (Gravimetric)

Use this protocol to validate solubility for a specific batch or new solvent system.

Preparation: Weigh 10 mg of N-(3-bromophenyl)-2-methoxyacetamide into a 4 mL glass
vial.

Addition: Add solvent in 100 pL increments at Room Temperature (25°C).

Agitation: Vortex for 30 seconds after each addition.

Observation:

o Soluble: Clear solution obtained with <1 mL solvent (>10 mg/mL).
o Sparingly Soluble: Requires heating or 1-10 mL solvent.

o Insoluble: Visible solid remains after 10 mL solvent addition.

Protocol B: Recrystallization (Purification)

Recommended Solvent System: Ethanol or Ethanol/Water.

» Dissolution: Place crude solid in a flask. Add Ethanol (95% or absolute) slowly while heating
to reflux (approx. 78°C). Stop adding solvent as soon as the solid dissolves completely.
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« Filtration (Optional): If insoluble particles (dust/catalyst) remain, filter the hot solution through

a pre-warmed funnel.

o Crystallization: Allow the solution to cool slowly to Room Temperature. Then, cool further in
an ice bath (0—4°C) for 1 hour.

o Note: Rapid cooling may trap impurities.

» Collection: Filter the crystals using vacuum filtration.

o Wash: Wash the filter cake with a small volume of cold (-20°C) Ethanol or Hexane.

e Drying: Dry under vacuum at 40°C to remove residual solvent.

Part 4: Visualizations
Solubility Decision Tree

This workflow guides the selection of the optimal solvent based on the intended application

(Synthesis, Purification, or Analysis).
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Figure 1: Decision matrix for solvent selection based on process stage.

Recrystallization Workflow

A visual guide to the purification mechanism relying on temperature-dependent solubility.
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Figure 2: Thermal cycle for the purification of N-arylacetamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility Profiling of N-(3-
bromophenyl)-2-methoxyacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b184441#n-3-bromophenyl-2-methoxyacetamide-
solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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